4-methyl-1-(3-oxo-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 8-methyl-12-[3-oxo-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C22H21F3N6O2S/c1-28-20(33)19-16(7-12-34-19)31-17(26-27-21(28)31)5-6-18(32)30-10-8-29(9-11-30)15-4-2-3-14(13-15)22(23,24)25/h2-4,7,12-13H,5-6,8-11H2,1H3
• InChI Key: WVCIFSYECWKQSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F
• Molecular Formula: C22H21F3N6O2S
• Molecular Weight: 490.5 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C35H36F3N3O4. It contains several functional groups, including a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one core, a piperazine ring, and a trifluoromethylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The compound has a chiral center, which means it can exist in two different forms (enantiomers) that are mirror images of each other.

Scientific Research Applications

Antimicrobial and Antitumor Potential

A significant portion of research on similar compounds revolves around their potential as antimicrobial and antitumor agents. For instance, the synthesis of thiazolopyrimidines and their evaluation as potential antimicrobial and antitumor agents have been explored. Some compounds have shown promising activity, indicating their potential for further investigation in the development of new therapeutic agents (El-Bendary et al., 1998). Similarly, new thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety have been synthesized and displayed promising biological activity against several bacterial and fungal strains (El Azab & Abdel-Hafez, 2015).

Antihypertensive Applications

The research also extends to the antihypertensive properties of related compounds. A study synthesized 1,2,4-triazolol[1,5-alpha]pyrimidines with modifications that displayed antihypertensive activity, highlighting the chemical framework's potential in developing antihypertensive medications (Bayomi et al., 1999).

Synthesis and Chemical Properties

The synthetic routes and chemical properties of these compounds have also been a focus of research. For example, the synthesis of pyrido[3′,2′:4,5]thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-ones through heterocyclization processes has been documented, contributing to the field of heterocyclic chemistry by expanding the library of synthesized compounds with potential biological activities (Davoodnia et al., 2008).

Mechanism of Action

Target of Action

The primary target of this compound is Dipeptidyl Peptidase IV (DPP-IV) . DPP-IV is an enzyme responsible for the degradation of incretin hormones, which play a crucial role in regulating insulin secretion. Therefore, DPP-IV is a significant target for the treatment of type 2 diabetes .

Mode of Action

This compound acts as a potent inhibitor of DPP-IV . It binds to the active site of the enzyme, preventing it from cleaving and inactivating incretin hormones. This inhibition results in increased levels of active incretins, which stimulate insulin secretion and thus help regulate blood glucose levels .

Biochemical Pathways

The inhibition of DPP-IV affects the incretin pathway. Incretins, such as GLP-1 and GIP, are hormones that are released in response to food intake and stimulate insulin secretion from pancreatic β-cells. By inhibiting DPP-IV, this compound prolongs the action of incretins, leading to enhanced insulin secretion and improved blood glucose control .

Result of Action

The result of the compound’s action is an increase in insulin secretion and a decrease in blood glucose levels, making it potentially beneficial for the treatment of type 2 diabetes . It has demonstrated excellent selectivity over other proline-selective peptidases and efficacy in animal models .